

articaine historical development synthesis

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Articaine

CAS No.: 23964-58-1

Cat. No.: S603454

Get Quote

Historical Development and Key Milestones

Articaine was first synthesized in 1969 and has since become a cornerstone of dental anesthesia in many regions [1] [2] [3]. The following table summarizes its key developmental milestones:


Year	Event	Significance
1969	First synthesized by Rusching et al. [3]	Originally named "carticaine"; first local anesthetic developed specifically for dentistry [3] [4].
1971	First clinical trial (Germany) by Winther & Nathalang [1] [2]	Demonstrated superior anesthetic duration/extent vs. lidocaine for most teeth [2].
1976	Released for clinical use in Germany [2] [3]	Marketed as "Carticaine" hydrochloride [2].
1983/1984	Entered North America via Canada [1] [3]	Generic name changed from carticaine to articaine [1] [3].
1998	Launched in the United Kingdom [5] [3]	Began expansion across English-speaking countries.
2000	Approved by US FDA [2] [6]	4% formulation with 1:100,000 epinephrine (Septocaine) [2].

Year	Event	Significance
2006	US FDA approved 4% articaine with 1:200,000 epinephrine [1] [6]	Provided an option with lower vasoconstrictor concentration [6].

Pharmacological Profile and Physicochemical Properties

Articaine's unique molecular structure underpins its pharmacological behavior [1] [5] [3].

- **Unique Chemical Structure:** **Articaine** is an amide anesthetic but contains a **thiophene ring** instead of a benzene ring, which increases its lipid solubility [1] [5] [3]. It is also the only amide that contains an **ester group**, allowing for rapid hydrolysis in the plasma [5] [3] [7].
- **Mechanism of Action:** Like other local anesthetics, **articaine** blocks nerve conduction by reversibly inhibiting voltage-gated sodium channels, preventing depolarization and the propagation of action potentials [1] [5]. The following diagram illustrates the mechanism of nerve conduction blockade:



Click to download full resolution via product page

*Diagram: **Articaine** blocks sodium channels during inactivation, preventing depolarization.*

- **Key Properties:** The physicochemical properties of **articaine** compared to lidocaine are summarized below:

Property	Articaine	Lidocaine	Clinical Implication for Articaine
Chemical Ring	Thiophene [1] [3]	Benzene [1]	Greater lipid solubility, enhancing diffusion through nerve membranes [1] [2].
Potency	Intermediate (slightly greater than lidocaine) [5] [7]	Reference Standard	4% concentration is commonly used [2] [6].
Protein Binding	~95% [5] [3]	~65% [3]	Longer duration of action at the nerve site [5].
Half-life (Elimination)	20-45 minutes [2] [3]	90-120 minutes [2] [3]	Rapid metabolism; lower risk of systemic toxicity [1] [3].
Metabolism	Plasma esterases (major), Liver (minor) [5] [2]	Liver (primarily) [3]	Inactive metabolite (articainic acid); safer for patients with hepatic impairment [5].
pKa	7.8 [5]	7.9 [3]	Faster onset of action due to more molecules in uncharged form at tissue pH [5].

Metabolism and Pharmacokinetics

Articaine's unique ester side chain is rapidly hydrolyzed by plasma cholinesterases to form inactive articainic acid [5] [2]. This metabolic pathway is a key differentiator. The following diagram illustrates the pharmacokinetic journey of **articaine** from administration to elimination:



[Click to download full resolution via product page](#)

Diagram: **Articaine's** primary metabolism pathway via plasma esterases.

Clinical Efficacy and Safety Profile

A 2021 meta-analysis of randomized controlled trials, considered the highest form of evidence, provides robust data on **articaine**'s efficacy compared to the gold standard, lidocaine [2].

Anesthesia Technique	Odds Ratio (OR) for Anesthetic Success (Articaine vs. Lidocaine)	Statistical Significance (P-value)	Clinical Interpretation
Overall	OR: 2.17 [2]	P < 0.0001 [2]	Articaine had 2.17 times the likelihood of anesthetic success than lidocaine across all routine dental procedures [2].
Mandibular Block	OR: 1.50 [2]	P = 0.004 [2]	Articaine was 1.5 times more likely to be successful for inferior alveolar nerve blocks [2].
Infiltration Anesthesia	OR: 2.78 [2]	P = 0.0002 [2]	Articaine was nearly 3 times more effective than lidocaine when administered via infiltration, especially noted in mandibular posterior teeth [2] [8] [6].

- **Safety and Tolerability:** The overall incidence of adverse reactions with **articaine** is low and comparable to lidocaine [1] [7]. Minor events include postoperative pain, headache, and transient paresthesia [1]. Its rapid metabolism contributes to a lower potential for systemic toxicity [1] [7].
- **Special Populations:**
 - **Children:** **Articaine** is approved for children ≥ 4 years old. Its efficacy via infiltration can reduce the need for more anxiety-provoking nerve blocks [1] [5] [6].
 - **Elderly and Medically Compromised:** The 1:200,000 epinephrine formulation offers a cardiovascular risk profile [6]. Caution is advised in patients with severe renal impairment due to potential metabolite accumulation [5].

Knowledge Gaps and Further Research

While the clinical profile of **articaine** is well-established, public documentation of its detailed industrial synthesis route and rigorous, large-scale comparative cytotoxicity studies are areas where further primary literature from chemical and pharmacological journals would be valuable.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. The potential of articaine as new generation of local... [journals.lww.com]
2. Articaine in dentistry: an overview of the evidence and ... [nature.com]
3. ARTICAIN 30 Years Later [oralhealthgroup.com]
4. A narrative review on local anesthetics in dentistry [joma.amegroups.org]
5. Articaine: a review of its use for local and regional anesthesia [pmc.ncbi.nlm.nih.gov]
6. The Importance of Articaine in Dental Anesthesia [dimensionsofdentalhygiene.com]
7. Articaine - an overview [sciencedirect.com]
8. Efficacy and safety of infiltration anesthesia with 4 % ... [sciencedirect.com]

To cite this document: Smolecule. [articaine historical development synthesis]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b603454#articaine-historical-development-synthesis>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com